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Compound of Interest

Compound Name: 5-Phenylvaleric acid

Cat. No.: B181589 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 5-
Phenylvaleric acid, tailored for researchers, scientists, and drug development professionals.

Following these procedures is essential for ensuring a safe laboratory environment.

Hazard Identification
5-Phenylvaleric acid is classified as a hazardous substance with the following potential health

effects[1]:

Skin Irritation: Causes skin irritation[1].

Eye Irritation: Causes serious eye irritation[1].

Respiratory Irritation: May cause respiratory irritation[1].

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling 5-Phenylvaleric acid[1]:

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Hand Protection: Wear appropriate protective gloves to prevent skin contact.
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Body Protection: Wear protective clothing to prevent skin exposure.

Respiratory Protection: In case of insufficient ventilation, use a NIOSH-approved N95

respirator or equivalent.

Operational Plan: Step-by-Step Handling and
Storage
Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.

Locate and verify the functionality of the nearest safety shower and eyewash station.

Gather all necessary PPE and ensure it is in good condition.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.

Avoid contact with skin and eyes.

Storage:

Store in a well-ventilated place and keep the container tightly closed.

Store in a dry, cool place. The recommended storage temperature for the powder is -20°C for

up to 3 years.

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can be stored

at -80°C for 1 year or -20°C for 1 month.

First Aid Measures
In the event of exposure, follow these first aid procedures immediately:
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Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the

person feels unwell, call a POISON CENTER or doctor.

Skin Contact: Take off contaminated clothing immediately. Wash the affected skin with plenty

of soap and water. If skin irritation occurs, seek medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or

attention.

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Immediately call a POISON CENTER or doctor.

Disposal Plan
5-Phenylvaleric acid and its container must be disposed of as hazardous waste. Follow these

steps for proper disposal:

Dispose of contents and container to an approved waste disposal plant.

Waste is classified as hazardous and should be disposed of in accordance with European

Directives on waste and hazardous waste, as well as local regulations.

Do not release into the environment or flush into the sewer system.

Quantitative Data
Property Value Source

Molecular Formula C11H14O2

Molecular Weight 178.23 g/mol

Appearance
White to yellow powder or

crystals

Melting Point 58-60 °C

Boiling Point 177-178 °C at 13 mmHg

Purity ≥99%
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Experimental Workflow for Safe Handling of 5-
Phenylvaleric Acid

Start: Receive Chemical

1. Preparation
- Work in Fume Hood

- Verify Safety Equipment
- Don PPE

2. Handling
- Weigh/Transfer Chemical

- Avoid Dust Inhalation
- Avoid Skin/Eye Contact

3. Storage
- Tightly Closed Container

- Well-Ventilated Area
- Cool and Dry Place

Store Unused
Material

First Aid Station
(In Case of Exposure)

If Exposure Occurs

4. Disposal
- Collect in Labeled

  Hazardous Waste Container

Dispose of
Waste

Retrieve for
Future Use

End: Decontaminate Workspace
& Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Phenylvaleric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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